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Compound of Interest

Compound Name: TI17

Cat. No.: B15544733

Technical Support Center: TI-17 Alloy

An Important Note for Our Audience:

This technical support guide is intended for researchers, scientists, and engineers working with
high-performance materials. Initial specifications for this document mentioned an audience in
drug development. It is important to clarify that TI-17 is a near-beta titanium alloy (Ti-5Al-2Sn-
2Zr-4Mo-4Cr) and is primarily utilized in the aerospace industry for applications such as gas
turbine engine components. It is not intended for pharmaceutical or biological applications. This
guide provides best practices for the long-term storage and handling of TI-17 in a research or
industrial setting to ensure its material integrity for its intended engineering applications.

Frequently Asked Questions (FAQS)
Q1: What is the primary concern for the long-term storage of TI-17 alloy?

Al: Unlike perishable chemicals or biological samples, TlI-17, as a solid metallic alloy, does not
degrade under normal ambient conditions. The primary concerns for its long-term storage are
the prevention of surface contamination, corrosion, and physical damage, all of which can
compromise its mechanical properties and performance in high-stress applications.

Q2: What are the ideal environmental conditions for storing TI-177?

A2: To ensure the long-term integrity of TI-17, it should be stored in a controlled environment.
The key parameters are summarized in the table below.
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Parameter Recommended Condition Rationale

Prevents large temperature
Temperature 10°C to 30°C (50°F to 86°F) fluctuations that can cause
condensation.[1]

Minimizes the risk of moisture-

Relative Humidity Below 60% )
related corrosion.[1][2][3]
Prevents the accumulation of
Atmosphere Clean, dry, and well-ventilated dust, dirt, and corrosive fumes.

[3]

) These substances can
] Away from strong acids, ) ]
Chemical Exposure i damage the protective oxide
alkalis, and halogens
layer of the alloy.

Q3: How should TI-17 billets, bars, or components be physically stored?

A3: Proper physical storage is crucial to prevent damage that could act as a stress
concentrator. Use appropriate storage containers such as clean, dry plastic or wooden crates
for short-term storage, and coated metal racks for long-term storage to prevent contact
between individual pieces. Components should be wrapped in protective materials like plastic
film to shield against dust and moisture.

Q4: Is any special handling required when moving or transporting TI-17?

A4: Yes, careful handling is necessary to avoid scratches, dents, or other surface damage. Use
clean handling equipment, such as forklifts with padded grips. For transportation, ensure the
alloy is securely packed in sturdy crates or pallets to withstand physical shocks.
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Issue

Possible Cause(s)

Recommended Action(s)

Surface Discoloration or Stains

- Oxidation from high humidity
or temperature.-
Contamination from oils,

grease, or foreign materials.

- Inspect the storage
environment and adjust to
recommended conditions.-
Clean the surface with a mild
detergent and soft cloth, then
thoroughly dry. Avoid abrasive
cleaners.

Suspected Surface
Contamination (e.g., iron

particles)

- Contact with non-dedicated
tools or unclean handling
equipment.- Cross-
contamination from other

materials in the storage area.

- Isolate the affected material.-
Perform a surface
contamination analysis (see
Experimental Protocols).- If
confirmed, mechanical or
chemical cleaning may be

required.

Pitting or Localized Corrosion

- Exposure to corrosive agents
(e.g., chlorides, acids).-
Breakdown of the protective
oxide layer due to

contamination or damage.

- Immediately remove the
material from the corrosive
environment.- Document the
extent of the corrosion.-
Mechanical testing may be
necessary to ensure the
integrity of the material has not

been compromised.

Scratches or Physical Damage

- Improper handling or
storage.- Dropping or dragging
the material.

- Document the location and
severity of the damage.- For
critical applications, the
damaged area may need to be
evaluated by a materials
engineer to determine if it is
within acceptable limits or if the
component needs to be

retired.

Experimental Protocols
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To verify the integrity of TI-17 after long-term storage, especially if contamination or improper
storage is suspected, the following standard tests can be performed.

Tensile Testing

» Objective: To determine the ultimate tensile strength, yield strength, and ductility of the alloy.
o Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.
o Methodology:

o Machine a specimen from the stored material according to the dimensions specified in
ASTM ES8/E8M.

o Securely mount the specimen in a universal testing machine.

o Apply a uniaxial tensile load at a controlled strain rate as specified in the standard. For
titanium alloys, a slow and uniform strain rate is crucial for accurate results.

o Continue the test until the specimen fractures.

o Record the load and displacement data to calculate tensile strength, yield strength, and
elongation.

Hardness Testing

e Objective: To assess the material's resistance to localized plastic deformation.
o Standard: ASTM E18 (Rockwell Hardness) or ASTM E92 (Vickers Hardness).
¢ Methodology (Vickers Hardness):

o Ensure the surface of the test piece is smooth, clean, and free of oxides.

o Place the specimen on the anvil of the Vickers hardness tester.

o Apply a predetermined load to the diamond pyramid indenter, forcing it into the material's
surface.
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o After removing the load, measure the two diagonals of the resulting indentation using a
microscope.

o Calculate the Vickers hardness number based on the average diagonal length and the
applied load.

Surface Contamination Analysis

» Objective: To detect the presence of foreign elements or an altered surface layer (alpha
case) that could lead to embrittlement.

o Methodology:

o Visual Inspection: Begin with a thorough visual examination for any signs of discoloration,
residue, or corrosion.

o Metallographic Preparation: Cut a sample from the material, ensuring not to introduce
further contamination. Prepare a metallographic specimen of the cross-section of the
surface.

o Microscopic Examination: Examine the prepared sample under a high-magnification
optical or scanning electron microscope (SEM). Look for a distinct surface layer (alpha
case), which indicates oxygen contamination.

o Elemental Analysis: If contamination is suspected, use techniques like Energy-Dispersive
X-ray Spectroscopy (EDS/EDX) in conjunction with SEM to identify the elemental
composition of the surface and any foreign particles.

Visualizations
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Caption: Factors leading to the potential degradation of TI-17 during long-term storage.
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Receive TI-17 Material

Incoming Inspection:
- Visual Check
- Documentation Verification

Label with Unique ID,
Date, and Batch Number

Place in Controlled Storage Environment

Periodic Inspection (e.g., every 6 months

Continue Storage \Pass

Retrieve Material for Use

Issue Detected
(e.g., Contamination, Damage)

Log Inspection Results No Issues Found

Initiate Troubleshooting Protocol:
- Isolate Material
- Perform Further Testing

Click to download full resolution via product page

Caption: Recommended workflow for inventory management and inspection of TI-17 alloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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